Cas no 1804706-81-7 (3-Bromo-2-chloro-4-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-chloro-4-(difluoromethyl)pyridine
• CAS No: 1804706-81-7
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• CID: 4927299
• PubChem ID: 130094978
• Update Time: 2025-10-23

3-Bromo-2-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-(difluoromethyl)pyridine
• TQU0468
• DB-394636
• AT38631
• EN300-6497980
• 1804706-81-7

• Inchi： 1S/C6H3BrClF2N/c7-4-3(6(9)10)1-2-11-5(4)8/h1-2,6H
• InChI Key： HWADOXCXSXVDIG-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C(F)F)Cl

Computed Properties

• Exact Mass: 240.91055g/mol
• Monoisotopic Mass: 240.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-4-(difluoromethyl)pyridine

3-Bromo-2-chloro-4-(difluoromethyl)pyridine: A Comprehensive Overview

3-Bromo-2-chloro-4-(difluoromethyl)pyridine, identified by the CAS number 1804706-81-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of multiple halogen substituents—bromine at position 3, chlorine at position 2, and a difluoromethyl group at position 4—confers unique electronic and structural properties to this molecule.

The synthesis of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine typically involves multi-step reactions, often starting from pyridine or its derivatives. The introduction of halogen substituents is achieved through electrophilic substitution reactions, which are facilitated by the electron-withdrawing nature of the nitrogen atom in the pyridine ring. The difluoromethyl group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. These reactions are optimized to ensure high yields and purity, making this compound suitable for various applications.

Recent studies have highlighted the potential of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine as a precursor in the development of novel agrochemicals. Its halogenated structure makes it an effective building block for designing herbicides and insecticides with improved efficacy and reduced environmental impact. For instance, researchers have demonstrated that this compound can be transformed into bioactive molecules that target specific enzymes in pests, leading to selective toxicity. These findings underscore its importance in sustainable agriculture practices.

In the pharmaceutical industry, 3-Bromo-2-chloro-4-(difluoromethyl)pyridine serves as a valuable intermediate in drug discovery programs. Its ability to act as a versatile scaffold allows chemists to explore various substitution patterns that can modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent advancements in medicinal chemistry have leveraged this compound to design potential candidates for treating diseases such as cancer and infectious disorders.

The electronic properties of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine also make it an attractive candidate for applications in materials science. Its conjugated π-system and halogen substituents contribute to its semiconductor-like behavior, which is being explored for use in organic electronics. For example, this compound has been investigated as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic characteristics can enhance device performance.

The toxicological profile of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine has been studied to assess its safety for human health and the environment. Experimental data indicate that this compound exhibits moderate acute toxicity when exposed to laboratory animals. However, its chronic toxicity and potential for bioaccumulation remain areas requiring further investigation. Regulatory agencies have established guidelines for handling and disposing of this compound to minimize risks associated with occupational exposure.

In conclusion, 3-Bromo-2-chloro-4-(difluoromethyl)pyridine, CAS No. 1804706-81-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables its use as a building block in agrochemicals, pharmaceuticals, and electronic materials. As research continues to uncover new functionalities and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern science and technology.